Cas no 1871052-92-4 (5-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 1871052-92-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5738248
• PubChem ID: 130571778
• Update Time: 2025-06-11

5-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1871052-92-4
• 5-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one
• EN300-1105975
• 2(1H)-Pyridinone, 5-amino-1-(2-methoxyethyl)-6-methyl-

• Inchi： 1S/C9H14N2O2/c1-7-8(10)3-4-9(12)11(7)5-6-13-2/h3-4H,5-6,10H2,1-2H3
• InChI Key： JWRGFDPDEBFRQL-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(C=CC(=C1C)N)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 315.4±42.0 °C(Predicted)
• pka: 4.35±0.20(Predicted)

Additional information on 5-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one

Introduction to 5-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No. 1871052-92-4) and Its Emerging Applications in Chemical Biology

The compound 5-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one, identified by the CAS number 1871052-92-4, represents a significant advancement in the field of chemical biology. This heterocyclic molecule, featuring a dihydropyridine core, has garnered considerable attention due to its structural versatility and potential therapeutic applications. The presence of both amino and methoxyethyl substituents enhances its reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

Recent research has highlighted the compound's role in modulating biological pathways associated with inflammation and neurodegeneration. The dihydropyridine moiety is particularly noteworthy, as it is well-known for its calcium channel modulation properties, which have been extensively studied in cardiovascular pharmacology. However, the unique modifications in 5-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one extend its utility beyond traditional applications, opening new avenues for therapeutic intervention.

In vitro studies have demonstrated that this compound exhibits promising anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. The structural flexibility of the molecule allows for precise targeting of enzymatic pathways involved in the inflammatory cascade. Furthermore, its ability to interact with biological targets at picomolar concentrations underscores its potential as a lead compound for drug discovery programs.

One of the most intriguing aspects of 5-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one is its potential application in neuroprotective therapies. Emerging evidence suggests that dihydropyridine derivatives can modulate neurotransmitter release and receptor activity, making them candidates for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The amino group in the molecule provides a site for further functionalization, enabling the design of derivatives with enhanced pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the methoxyethyl group at the 1-position introduces steric hindrance that can influence binding affinity and metabolic stability. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution, are employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 5-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one with biological targets. These studies have revealed that the compound adopts specific conformations that optimize its binding affinity to protein receptors. The integration of machine learning algorithms has further accelerated the process of identifying optimized analogs by predicting structural modifications that enhance potency and selectivity.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary data indicate that it exhibits favorable solubility and bioavailability, which are essential characteristics for an effective therapeutic agent. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, reducing the frequency of dosing required for therapeutic efficacy.

Future research directions include exploring the compound's potential in combination therapies with other bioactive molecules. The synergistic effects of combining multiple drugs can often lead to improved treatment outcomes by targeting different aspects of a disease pathway. Furthermore, investigating its role in translational medicine—bridging preclinical findings with clinical applications—will be crucial for validating its therapeutic potential.

In conclusion,5-Amino-1-(2-methoxyethyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No. 1871052-92-4) represents a promising candidate for further development in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity position it as a valuable tool for addressing complex diseases. As research continues to uncover new applications and optimize its pharmacological properties,this compound is poised to make significant contributions to modern medicine.